Cas no 22583-62-6 (Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-)

• Product Name: Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-
• CAS No: 22583-62-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1413606
• PubChem ID: 15741712
• Update Time: 2025-04-20

Ethanone, 1-[3-(1-hydroxyethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-
• 1-[3-(1-hydroxyethyl)phenyl]ethanone
• DTXSID60577788
• SCHEMBL11816271
• 1-(3-(1-hydroxyethyl)phenyl)ethanone
• 1-[3-(1-Hydroxyethyl)phenyl]ethan-1-one
• 22583-62-6

• Inchi： 1S/C10H12O2/c1-7(11)9-4-3-5-10(6-9)8(2)12/h3-7,11H,1-2H3
• InChI Key： YYRHKGUSBRUPHT-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3